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Compound of Interest

Compound Name: 6-Methoxy-2-hexanone

Cat. No.: B8764021 Get Quote

6-Methoxy-2-hexanone: A Research Chemical
Profile
For Researchers, Scientists, and Drug Development Professionals

Application Notes
6-Methoxy-2-hexanone is a methyl ketone derivative with a methoxy group at the 6-position.

[1] Currently, its application in published research is limited, with primary uses documented in

the flavor and aroma industry.[1] However, its structural features suggest potential as a

versatile intermediate in organic synthesis and a building block in medicinal chemistry.

While direct biological activity data for 6-Methoxy-2-hexanone is not extensively available in

the public domain, its analogues, such as 2-hexanone, have been studied for their toxicological

profiles, including neurotoxicity.[1][2][3] This warrants careful handling and thorough

characterization in any research setting. The presence of both a ketone and a methoxy group

offers two reactive sites for chemical modification, making it a candidate for the synthesis of

more complex molecules. For instance, the ketone functionality can be a handle for forming

heterocyclic structures, which are prevalent in many bioactive compounds.

This document provides a summary of its known properties, a general synthesis protocol, and

an analytical method for its characterization, alongside hypothetical research applications to

stimulate further investigation into its potential uses.
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Physicochemical and Structural Data
A summary of the key physicochemical and structural properties of 6-Methoxy-2-hexanone is

presented in the table below.

Property Value Source

Molecular Formula C₇H₁₄O₂ PubChem[4][5]

Molecular Weight 130.18 g/mol PubChem[4]

IUPAC Name 6-methoxyhexan-2-one PubChem[4]

CAS Number 29006-00-6 ChemicalBook[6]

SMILES CC(=O)CCCCOC PubChem[4][5]

InChIKey
BBFYIMIWUNYAAX-

UHFFFAOYSA-N
PubChem[4][5]

XlogP (predicted) 0.4 PubChem[4][5]

Experimental Protocols
General Synthesis of 6-Methoxy-2-hexanone
The following is a generalized protocol for the synthesis of 6-Methoxy-2-hexanone, based on

common organic synthesis techniques for related ketones. This should be adapted and

optimized based on laboratory conditions and available starting materials.

Principle: A plausible route involves the Williamson ether synthesis to introduce the methoxy

group onto a suitable 6-halo-2-hexanone precursor.

Materials:

6-Chloro-2-hexanone (or 6-Bromo-2-hexanone)

Sodium methoxide (NaOMe)

Methanol (MeOH), anhydrous
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Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Dissolve sodium methoxide (1.1 equivalents) in anhydrous methanol in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).

To this solution, add 6-chloro-2-hexanone (1 equivalent) dropwise at room temperature.

After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours,

monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Once the reaction is complete, cool the mixture to room temperature and remove the

methanol using a rotary evaporator.

To the residue, add diethyl ether and water. Transfer the mixture to a separatory funnel.

Separate the organic layer. Wash the organic layer sequentially with water, saturated

aqueous NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.
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Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the

crude 6-Methoxy-2-hexanone.

Purify the crude product by vacuum distillation or column chromatography on silica gel.

Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)
Principle: GC-MS is a suitable method for the identification and purity assessment of the

volatile compound 6-Methoxy-2-hexanone. The gas chromatograph separates the

components of the sample, and the mass spectrometer provides data on their mass-to-charge

ratio, allowing for structural elucidation.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column (e.g., polyethylene glycol or modified

polyethylene glycol stationary phase).

Mass Spectrometer: Capable of electron ionization (EI).

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 230 °C at a rate of 10 °C/min.

Final hold: Maintain at 230 °C for 5 minutes.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Mass Range: m/z 40-400
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Procedure:

Sample Preparation: Prepare a dilute solution of 6-Methoxy-2-hexanone in a suitable

solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1

mg/mL.

Injection: Inject 1 µL of the prepared sample into the GC-MS system.

Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum for the

peak corresponding to 6-Methoxy-2-hexanone.

Data Analysis:

Determine the retention time of the compound.

Analyze the mass spectrum for the molecular ion peak and characteristic fragmentation

patterns to confirm the structure.

Integrate the peak area in the TIC to assess purity.

Visualizations

Synthesis of 6-Methoxy-2-hexanone
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Caption: Workflow for the synthesis of 6-Methoxy-2-hexanone.
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GC-MS Analysis of 6-Methoxy-2-hexanone

Sample Preparation (Dilution in Solvent)

Injection into GC-MS

GC Separation on Capillary Column

MS Detection (EI)

Data Analysis (Retention Time, Mass Spectrum, Purity)

Click to download full resolution via product page

Caption: Workflow for the GC-MS analysis of 6-Methoxy-2-hexanone.
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Hypothetical Application in Medicinal Chemistry

6-Methoxy-2-hexanone

Chemical Derivatization (e.g., Reductive Amination, Aldol Condensation)

Generation of a Focused Compound Library

Biological Screening (e.g., Enzyme Assays, Cell-based Assays)

Hit Identification

Lead Optimization

Click to download full resolution via product page

Caption: A conceptual workflow for the use of 6-Methoxy-2-hexanone in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8764021?utm_src=pdf-body-img
https://www.benchchem.com/product/b8764021?utm_src=pdf-body
https://www.benchchem.com/product/b8764021?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8764021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 6-Methoxy-2-hexanone | 29006-00-6 | Benchchem [benchchem.com]

2. atsdr.cdc.gov [atsdr.cdc.gov]

3. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for 2-Hexanone - NCBI
Bookshelf [ncbi.nlm.nih.gov]

4. 6-Methoxy-2-hexanone | C7H14O2 | CID 34415 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. PubChemLite - 6-methoxy-2-hexanone (C7H14O2) [pubchemlite.lcsb.uni.lu]

6. 6-Methoxy-2-hexanone | 29006-00-6 [chemicalbook.com]

To cite this document: BenchChem. [Use of 6-Methoxy-2-hexanone as a research chemical].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8764021#use-of-6-methoxy-2-hexanone-as-a-
research-chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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